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Compound of Interest

Compound Name: Pindolol-d7

Cat. No.: B564633 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Pindolol-d7, a deuterated analog of the beta-blocker Pindolol, requires careful handling and

disposal in accordance with local, state, and federal regulations. This guide provides a

comprehensive overview of the recommended disposal procedures for Pindolol-d7, ensuring

the safety of laboratory personnel and the protection of the environment.

Summary of Chemical and Safety Data
The disposal protocol for Pindolol-d7 is primarily dictated by its chemical properties and

associated hazards. As a deuterated compound, its chemical reactivity is similar to its parent

compound, Pindolol. The following table summarizes key quantitative data for Pindolol, which

should be considered applicable to Pindolol-d7 for disposal purposes.
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Property Value Source

Chemical Formula C₁₄H₁₃D₇N₂O₂ [1]

Molecular Weight 255.36 g/mol [1]

Appearance Crystalline solid [2]

Oral LD50 (Rat) 263 mg/kg [3]

Storage Temperature -20°C [2]

Solubility
Soluble in ethanol, DMSO, and

dimethylformamide
[2]

Step-by-Step Disposal Protocol
The disposal of Pindolol-d7 should be managed as a hazardous chemical waste stream.

Adherence to the following procedural steps is essential for safe and compliant disposal.

1. Waste Identification and Segregation:

Labeling: Designate a specific, clearly labeled waste container for Pindolol-d7 and any

materials contaminated with it (e.g., pipette tips, gloves, empty vials). The label should

include the chemical name ("Pindolol-d7"), the hazard class (e.g., "Toxic," "Harmful if

Swallowed"), and the date of accumulation.

Segregation: Do not mix Pindolol-d7 waste with other waste streams, such as biological,

radioactive, or non-hazardous waste.[4] Incompatible chemicals should be kept separate to

avoid dangerous reactions.

2. Personal Protective Equipment (PPE):

Before handling Pindolol-d7 for disposal, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

A laboratory coat
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3. Containment:

Solid Waste: Collect solid Pindolol-d7 and contaminated materials in a durable, sealed

container. A screw-cap plastic bottle or a designated hazardous waste bag is suitable.

Liquid Waste: If Pindolol-d7 has been dissolved in a solvent, collect the solution in a sealed,

chemical-resistant container. The container must be compatible with the solvent used.

4. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area within

the laboratory.

This area should be well-ventilated, secure, and away from general laboratory traffic.

Ensure secondary containment is in place to prevent the spread of material in case of a leak.

5. Disposal:

Do Not Dispose in Regular Trash or Down the Drain: Pindolol-d7 must not be disposed of in

the regular trash or poured down the sanitary sewer.[3] This practice is crucial to prevent

environmental contamination.

Engage a Licensed Waste Management Contractor: The disposal of Pindolol-d7 must be

handled by a licensed and certified hazardous waste management company. Your

institution's Environmental Health and Safety (EHS) department will have established

procedures and approved contractors for this purpose.

Documentation: Maintain accurate records of the amount of Pindolol-d7 waste generated

and its disposal date. This documentation is essential for regulatory compliance.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Pindolol-d7.
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Caption: Pindolol-d7 Disposal Workflow
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Key Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory safety protocols and

hazardous waste management principles. Specific experimental protocols that generate

Pindolol-d7 waste will vary, but the subsequent handling and disposal of the resulting waste

material should consistently follow the steps detailed in this guide. The fundamental principle is

to treat Pindolol-d7 as a chemical hazard and manage its disposal through approved

institutional channels. For detailed information on handling spills or accidental exposure, refer

to the Safety Data Sheet (SDS) for Pindolol.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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